Cas no 124900-72-7 (YM17E)

• Product Name: YM17E
• CAS No: 124900-72-7
• MF: C₄₀H₅₆N₆O₂
• MW: 652.911649703979
• CID: 2950093
• PubChem ID: 180289
• Update Time: 2024-11-04

YM17E Chemical and Physical Properties

Names and Identifiers

• YM17E
• YM-17E
• HY-101627
• 1,3-bis((1-cycloheptyl-3-(4-dimethylaminophenyl)ureido)methyl)benzene dihydrochloride
• AKOS040740594
• MS-30977
• F81717
• DA-79044
• 1,1'-(1,3-Phenylenebis(methylene))bis(1-cycloheptyl-3-(4-(dimethylamino)phenyl)urea)
• 1-cycloheptyl-1-({3-[(1-cycloheptyl{[4-(dimethylamino)phenyl]carbamoyl}amino)methyl]phenyl}methyl)-3-[4-(dimethylamino)phenyl]urea
• 1-cycloheptyl-1-[[3-[[cycloheptyl-[[4-(dimethylamino)phenyl]carbamoyl]amino]methyl]phenyl]methyl]-3-[4-(dimethylamino)phenyl]urea
• 124900-72-7
• SCHEMBL9263610
• CS-6836
• CHEMBL4301889

• Inchi： InChI=1S/C40H56N6O2/c1-43(2)35-24-20-33(21-25-35)41-39(47)45(37-16-9-5-6-10-17-37)29-31-14-13-15-32(28-31)30-46(38-18-11-7-8-12-19-38)40(48)42-34-22-26-36(27-23-34)44(3)4/h13-15,20-28,37-38H,5-12,16-19,29-30H2,1-4H3,(H,41,47)(H,42,48)
• InChI Key： LZQSLXDZJBXHRS-UHFFFAOYSA-N
• SMILES： O=C(NC1=CC=C(N(C)C)C=C1)N(CC2=CC=CC(CN(C3CCCCCC3)C(NC4=CC=C(N(C)C)C=C4)=O)=C2)C5CCCCCC5

Computed Properties

• Exact Mass: 652.44647505g/mol
• Monoisotopic Mass: 652.44647505g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 48
• Rotatable Bond Count: 10
• Complexity: 869
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.2
• Topological Polar Surface Area: 71.2Ų

YM17E Security Information

• Storage Condition：Powder -20°C 3 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas